Cas no 35947-99-0 (1-Propanone, 2-azido-1-phenyl-)

1-Propanone, 2-azido-1-phenyl- structure
35947-99-0 structure
Product Name:1-Propanone, 2-azido-1-phenyl-
CAS No:35947-99-0
MF:C9H9N3O
MW:175.187261343002
CID:1475289
PubChem ID:10888434
Update Time:2025-04-21

1-Propanone, 2-azido-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 2-azido-1-phenyl-
    • 2-azido-1-phenylpropan-1-one
    • JHNYDLDDKDAYPX-UHFFFAOYSA-N
    • SCHEMBL16977392
    • 35947-99-0
    • 2-azido-1-phenyl-1-propanone
    • DTXSID50447183
    • AKOS019036823
    • Inchi: 1S/C9H9N3O/c1-7(11-12-10)9(13)8-5-3-2-4-6-8/h2-7H,1H3
    • InChI Key: JHNYDLDDKDAYPX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C(C)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 175.07467
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 65.83
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